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Compound of Interest

Compound Name: Oxcarbazepine-d4-1

Cat. No.: B1604338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of Oxcarbazepine-

d4, a deuterated internal standard crucial for the accurate quantification of the anti-epileptic

drug Oxcarbazepine and its active metabolite, licarbazepine, in biological matrices. This

document is intended for researchers, scientists, and professionals in drug development who

require high-quality, reliable deuterated standards for their analytical needs.

Introduction to Oxcarbazepine-d4
Oxcarbazepine-d4 is a stable isotope-labeled version of Oxcarbazepine, where four hydrogen

atoms have been replaced with deuterium. This modification results in a molecule with a higher

molecular weight than the parent drug, allowing for its clear differentiation in mass

spectrometry-based analytical methods. Its primary application is as an internal standard in

pharmacokinetic studies, therapeutic drug monitoring, and other bioanalytical assays that

utilize liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable

isotope-labeled internal standard like Oxcarbazepine-d4 is the gold standard for correcting for

variability in sample preparation and instrument response, thereby ensuring the accuracy and

precision of the quantitative results.

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer Oxcarbazepine-d4 for research purposes. The following

table summarizes the key quantitative data from several prominent suppliers to facilitate a
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comparative assessment. Researchers are advised to request a certificate of analysis for lot-

specific details.

Supplier CAS Number Purity
Isotopic
Enrichment

Available Sizes

Cayman

Chemical
1134188-71-8

≥98%

(Oxcarbazepine)

≥99% deuterated

forms (d1-d4);

≤1% d0

1 mg, 5 mg

Toronto

Research

Chemicals (TRC)

1020719-71-4 Not specified Not specified 2.5 mg, 25 mg

Pharmaffiliates 1020719-71-4 Not specified

d1: 1%, d2: 9%,

d3: 35%, d4:

55%

Custom

Alsachim Not specified High High Custom

Santa Cruz

Biotechnology
1020719-71-4 Not specified Not specified 1 mg, 5 mg

LGC Standards 1020719-71-4 >95% (HPLC) Not specified 2.5 mg, 25 mg

Note: "Not specified" indicates that the information was not readily available on the supplier's

public-facing documentation and would require direct inquiry. Purity and isotopic enrichment

are critical parameters; it is highly recommended to obtain a Certificate of Analysis from the

supplier for detailed, lot-specific information.

Experimental Protocol: Quantification of
Oxcarbazepine and its Metabolite using
Oxcarbazepine-d4 as an Internal Standard
The following is a representative experimental protocol for the simultaneous determination of

Oxcarbazepine and its active metabolite, 10,11-dihydro-10-hydroxycarbamazepine (MHD), in

human plasma using LC-MS/MS with Oxcarbazepine-d4 as the internal standard (IS). This

protocol is adapted from a published bioanalytical method.[1]
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1. Materials and Reagents:

Oxcarbazepine, 10,11-dihydro-10-hydroxycarbamazepine (HOXC), and Oxcarbazepine-d4

(IS) reference standards.

Acetonitrile (HPLC grade).

Formic acid (LC-MS grade).

Ultrapure water.

Human plasma (blank).

2. Standard and Internal Standard Solution Preparation:

Prepare stock solutions of Oxcarbazepine, HOXC, and Oxcarbazepine-d4 in a suitable

organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

Prepare working standard solutions by serial dilution of the stock solutions with a mixture of

water and acetonitrile.

Prepare the internal standard working solution by diluting the Oxcarbazepine-d4 stock

solution to an appropriate concentration (e.g., 100 ng/mL).

3. Sample Preparation (Protein Precipitation):

To 50 µL of human plasma in a microcentrifuge tube, add 100 µL of the internal standard

working solution (Oxcarbazepine-d4).

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge the samples at 13,000 rpm for 5 minutes.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography (LC):
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Column: A C18 reversed-phase column (e.g., Synergi Hydro-RP, 2.0 mm × 50 mm, 4 µm).

[1]

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile

phase B (e.g., acetonitrile).

Flow Rate: 0.5 mL/min.[1]

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Source: Electrospray ionization (ESI) in positive mode.[1]

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:[1]

Oxcarbazepine: m/z 253.1 → 180.2

HOXC: m/z 255.1 → 192.2

Oxcarbazepine-d4 (IS): m/z 257.2 → 184.2

5. Data Analysis:

Quantify the concentrations of Oxcarbazepine and HOXC in the plasma samples by

calculating the peak area ratios of the analytes to the internal standard (Oxcarbazepine-d4).

Generate a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentrations of the unknown samples by interpolating their peak area ratios

from the calibration curve.

Visualizations
Mechanism of Action of Oxcarbazepine
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The primary mechanism of action of Oxcarbazepine involves the blockade of voltage-gated

sodium channels in the brain. This action stabilizes hyperexcited neuronal membranes, thereby

inhibiting repetitive neuronal firing and reducing the propagation of synaptic impulses, which is

the basis of its anticonvulsant effect.[2][3][4][5]
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Mechanism of Action of Oxcarbazepine

Analytical Workflow for Therapeutic Drug Monitoring
using LC-MS/MS
The following diagram illustrates a typical workflow for the therapeutic drug monitoring (TDM) of

a drug like Oxcarbazepine in a clinical or research setting, utilizing LC-MS/MS with an internal

standard such as Oxcarbazepine-d4.
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Therapeutic Drug Monitoring Workflow using LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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